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Compound of Interest

Compound Name: Meconin-d3

Cat. No.: B589173 Get Quote

Introduction

Meconin-d3 is the deuterated form of Meconin, a primary metabolite of the opium alkaloid

Noscapine.[1] It serves as a critical internal standard for the quantification of Meconin in

various biological matrices, typically by mass spectrometry-based methods. Its application is

particularly relevant in forensic and clinical toxicology to monitor opiate use.[2] This technical

guide provides a comprehensive overview of the safety data sheet (SDS) information for

Meconin-d3, intended for researchers, scientists, and drug development professionals. Given

the limited specific toxicological data for the deuterated form, this guide incorporates safety

information from its parent compounds, Meconin and Noscapine.

Chemical and Physical Properties
The physical and chemical properties of Meconin-d3 are essential for its proper handling,

storage, and use in experimental settings. The data presented below has been aggregated

from various chemical suppliers and databases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b589173?utm_src=pdf-interest
https://www.benchchem.com/product/b589173?utm_src=pdf-body
https://www.medchemexpress.com/meconin-d3.html
https://www.pharmaffiliates.com/en/29809-15-2-meconin-d3-pasti057900.html
https://www.benchchem.com/product/b589173?utm_src=pdf-body
https://www.benchchem.com/product/b589173?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Chemical Name

6-methoxy-7-

(trideuteriomethoxy)-3H-2-

benzofuran-1-one

PubChem[3]

Synonyms

Opianyl-d3, 6,7-Dimethoxy-

1(3H)-isobenzofuranone-d3,

Meconic Lactone-d3

Pharmaffiliates[2], PubChem[3]

CAS Number 29809-15-2
LGC Standards,

Pharmaffiliates

Molecular Formula C₁₀H₇D₃O₄
LGC Standards,

Pharmaffiliates

Molecular Weight 197.20 g/mol LGC Standards, PubChem

Appearance White Solid Pharmaffiliates

Storage Temperature 2-8°C Refrigerator Pharmaffiliates

Shipping Conditions Ambient Pharmaffiliates

Toxicological Data
Direct and extensive toxicological studies on Meconin-d3 are not readily available, which is

common for deuterated standards. The safety profile is therefore inferred from the non-

deuterated analogue, Meconin, and its precursor, Noscapine. The toxicological effects of

Meconin-d3 are expected to be comparable to those of Meconin.

Hazard Classification of Meconin
The Safety Data Sheet for Meconin provides the following GHS hazard classifications:
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Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

tract irritation

Source: MedchemExpress SDS for Meconin

Quantitative Toxicity Data for Noscapine
Quantitative toxicological data is available for Noscapine hydrochloride, the parent compound

from which Meconin is derived. These values provide an indication of the potential toxicity.

Test Type Species
Route of
Administration

LD50 Value

LD50 Mouse Oral 853 mg/kg

LD50 Mouse Intraperitoneal 581 mg/kg

LD50 Mouse Subcutaneous 700 mg/kg

Source: Cayman Chemical SDS for Noscapine (hydrochloride)

Studies have indicated that Noscapine exhibits low toxicity in clinical applications, with side

effects at high doses primarily limited to nausea and mild sedation.

Experimental Protocols
Detailed experimental protocols for the safety and toxicological testing of Meconin-d3 are not

publicly available. The hazard classifications for the parent compound, Meconin, are based on

standard OECD (Organisation for Economic Co-operation and Development) or equivalent

guidelines for chemical safety testing. These typically involve standardized assays for acute
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toxicity, skin and eye irritation, and other endpoints. For researchers needing to conduct their

own safety evaluations, the "Methods in Molecular Biology" series, which includes detailed,

reproducible laboratory protocols for drug safety evaluation, is a valuable resource.

Signaling Pathways and Experimental Workflows
Metabolic Pathway of Noscapine to Meconin
Meconin is a metabolite of Noscapine. Understanding this metabolic relationship is crucial for

interpreting analytical results in toxicology studies.

Metabolic Conversion of Noscapine

Noscapine MeconinMetabolism

Click to download full resolution via product page

Caption: Metabolic conversion of Noscapine to Meconin.

Experimental Workflow for Quantification using
Meconin-d3
Meconin-d3 is primarily used as an internal standard in quantitative analysis. The following

workflow illustrates its typical application in a research setting.
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Workflow for Meconin Quantification

Sample Preparation

LC-MS/MS Analysis

Data Processing

Biological Sample (e.g., Urine)

Spike with Meconin-d3
(Internal Standard)

Extraction (e.g., SPE or LLE)

Inject Extract

Chromatographic Separation

Mass Spectrometric Detection
(MRM for Meconin & Meconin-d3)

Calculate Peak Area Ratio
(Meconin / Meconin-d3)

Quantify using Calibration Curve

Final Concentration of Meconin

Click to download full resolution via product page

Caption: Use of Meconin-d3 as an internal standard in LC-MS/MS.
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Hazard Communication and Handling Workflow
Based on the GHS classifications for Meconin, the following logical workflow should be

followed for safe handling and in case of exposure.

Safe Handling and Emergency Response

Safe Handling Procedures

In Case of Exposure

Wear Protective Gloves, Clothing, and Eye Protection

Use in a Well-Ventilated Area

Wash Hands Thoroughly After Handling

If Swallowed:
Rinse mouth. Call a POISON CENTER or doctor.

If on Skin:
Wash with plenty of soap and water.

If in Eyes:
Rinse cautiously with water for several minutes.

If Inhaled:
Remove to fresh air.

Click to download full resolution via product page

Caption: GHS-based safe handling and emergency response workflow.

Conclusion
While Meconin-d3 itself lacks extensive, specific safety data, a robust safety profile can be

constructed by referencing its non-deuterated form, Meconin, and its metabolic precursor,

Noscapine. Researchers and laboratory personnel should handle Meconin-d3 in accordance

with the GHS classifications for Meconin, which indicate it is harmful if swallowed and can

cause skin, eye, and respiratory irritation. Standard laboratory safety practices, including the
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use of personal protective equipment and adequate ventilation, are essential. The information

and workflows provided in this guide are intended to support the safe and effective use of

Meconin-d3 in a research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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